Cas no 2229317-67-1 ({5-(2-azidoethyl)-2-methoxyphenylmethyl}dimethylamine)

• Product Name: {5-(2-azidoethyl)-2-methoxyphenylmethyl}dimethylamine
• CAS No: 2229317-67-1
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5965840
• PubChem ID: 165677284
• Update Time: 2025-06-08

{5-(2-azidoethyl)-2-methoxyphenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {5-(2-azidoethyl)-2-methoxyphenylmethyl}dimethylamine
• 2229317-67-1
• {[5-(2-azidoethyl)-2-methoxyphenyl]methyl}dimethylamine
• EN300-1750919

• Inchi： 1S/C12H18N4O/c1-16(2)9-11-8-10(6-7-14-15-13)4-5-12(11)17-3/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： AFWBURNOBWTZHZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(CCN=[N+]=[N-])C=C1CN(C)C

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.8Ų

Additional information on {5-(2-azidoethyl)-2-methoxyphenylmethyl}dimethylamine

Comprehensive Overview of {5-(2-azidoethyl)-2-methoxyphenylmethyl}dimethylamine (CAS No. 2229317-67-1)

The compound {5-(2-azidoethyl)-2-methoxyphenylmethyl}dimethylamine (CAS No. 2229317-67-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research and chemical synthesis. This molecule combines an azidoethyl group with a methoxyphenylmethyl core, further functionalized with a dimethylamine moiety. Such a combination makes it a versatile intermediate for further derivatization, particularly in the development of bioactive compounds and advanced materials.

One of the key reasons for the growing interest in {5-(2-azidoethyl)-2-methoxyphenylmethyl}dimethylamine is its relevance in click chemistry, a field that has revolutionized modern synthetic approaches. The presence of the azido group allows for efficient cycloaddition reactions, enabling researchers to rapidly assemble complex molecular architectures. This property aligns with current trends in drug discovery, where time-efficient and high-yielding synthetic methods are highly sought after.

In addition to its synthetic utility, CAS No. 2229317-67-1 has been explored in the context of neurological research. The dimethylamine fragment is a common pharmacophore found in many central nervous system (CNS)-active compounds. Researchers are investigating whether modifications of this scaffold could lead to novel therapeutics for conditions such as neurodegenerative diseases or mood disorders. This aligns with the increasing public and scientific focus on mental health and brain-related ailments.

The methoxyphenyl component of the molecule also contributes to its potential applications. This structural motif is frequently encountered in natural products and synthetic drugs, often associated with antioxidant or anti-inflammatory properties. As the demand for anti-aging and neuroprotective compounds rises in both the pharmaceutical and cosmetic industries, derivatives of {5-(2-azidoethyl)-2-methoxyphenylmethyl}dimethylamine may offer new avenues for product development.

From a green chemistry perspective, the efficient synthesis and modification of this compound are subjects of ongoing research. With increasing environmental concerns, scientists are exploring catalytic systems and solvent-free conditions to manipulate CAS No. 2229317-67-1 and its derivatives. This approach resonates with the broader push toward sustainable practices in chemical manufacturing.

Analytical characterization of {5-(2-azidoethyl)-2-methoxyphenylmethyl}dimethylamine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for quality control in research settings, particularly when the compound is used as a building block for more complex structures. The purity and stability of this material are often topics of discussion in scientific forums and publications.

Looking ahead, the potential applications of CAS No. 2229317-67-1 may expand into material science. The combination of its aromatic system and reactive azido group could make it valuable for creating specialized polymers or surface modifiers. This prospect is particularly intriguing given the current emphasis on smart materials and functional coatings in various industrial sectors.

In summary, {5-(2-azidoethyl)-2-methoxyphenylmethyl}dimethylamine represents a fascinating case study in modern chemical research. Its structural features bridge multiple disciplines, from medicinal chemistry to materials engineering. As scientific understanding of this compound deepens, its role in addressing contemporary challenges in health and technology may become increasingly significant.